Cas no 2518017-05-3 (5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride)
5-(1,4-Diazepan-1-yl)-3-methyl-1,2,4-thiadiazole dihydrochloride is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a 1,4-diazepane ring and a methyl group. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. The presence of the diazepane moiety may contribute to interactions with biological targets, particularly in CNS-related studies. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship investigations. The compound's purity and consistent synthesis ensure reliability in experimental settings. Potential applications include the exploration of novel pharmacophores or as a building block in the design of bioactive molecules.
2518017-05-3 structure
Product Name:5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride
CAS No:2518017-05-3
MF:C8H16Cl2N4S
MW:271.21
CID:5096347
PubChem ID:164886553
Update Time:2025-06-08
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,4-DIAZEPAN-1-YL)-3-METHYL-1,2,4-THIADIAZOLE DIHYDROCHLORIDE
- E88402
- 2518017-05-3
- SY344288
- PS-19064
- 5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride
- 5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole diHCl
-
- Inchi： 1S/C8H14N4S.2ClH/c1-7-10-8(13-11-7)12-5-2-3-9-4-6-12;;/h9H,2-6H2,1H3;2*1H
- InChI Key： OWYJIKYLOJBWDG-UHFFFAOYSA-N
- SMILES： CC1=NSC(N2CCCNCC2)=N1.Cl.Cl
Computed Properties
- Exact Mass: 270.0472731g/mol
- Monoisotopic Mass: 270.0472731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.3Ų
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM1018865-500mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 95%+ | 500mg |
$312 | 2024-07-28 | |
| Chemenu | CM1018865-1g |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 95%+ | 1g |
$414 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1219249-100mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 100mg |
$155 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219249-250mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 250mg |
$200 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219249-500MG |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 500mg |
$320 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219249-1G |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 1g |
$425 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219249-100mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 100mg |
$155 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219249-250mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 250mg |
$200 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219249-1g |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 1g |
$425 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219249-500mg |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride |
2518017-05-3 | 97% | 500mg |
$320 | 2025-02-27 |
5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole;dihydrochloride Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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